Cas no 147-93-3 (Thiosalicylic acid)

Thiosalicylic acid structure
Thiosalicylic acid structure
Product Name:Thiosalicylic acid
CAS No:147-93-3
MF:C7H6O2S
MW:154.186340808868
MDL:MFCD00004836
CID:36563
PubChem ID:5443
Update Time:2026-05-14

Thiosalicylic acid Chemical and Physical Properties

Names and Identifiers

    • Thiosalicylic acid
    • 2-MERCAPTOBENZOIC ACID
    • 2-THIOSALICYLIC ACID
    • AKOS 93572
    • O-MERCAPTOBENZOIC ACID
    • O-SULFHYDRYLBENZOIC ACID
    • THIOSALYCYLIC ACID
    • 2-Carboxythiophenol
    • 2-mercapto-benzoicaci
    • 2-Sulfanylbenzoic acid
    • 2-thio-salicylicaci
    • Benzoic acid, o-mercapto-
    • o-Benzoic acid thiol
    • o-Carboxythiophenol
    • o-Mercaptobenzoesaeure
    • o-mercapto-benzoicaci
    • o-Thiosalicylic acid
    • Salicylic acid, 2-thio-
    • Thisosalicyilic acid
    • 2-Mercaptobenzoic Ac
    • o-Sulfhydrylbenzoic acid
    • usafkf-2
    • NSC 2184
    • NSC 6664
    • usafxr-35
    • NSC 660640
    • usafek-t-2805
    • Thiosalicylic
    • USAF KF-2
    • USAF XR-35
    • MDL： MFCD00004836
    • Inchi： 1S/C7H6O2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H,8,9)
    • InChI Key： NBOMNTLFRHMDEZ-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C(=C1)C(=O)O)S
    • BRN： 508507

Computed Properties

  • Exact Mass: 154.00900
  • Monoisotopic Mass: 154.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Color/Form: Yellow foliar (glacial acetic acid) or needle like (ethanol aqueous solution) crystals
  • Density: 1.49
  • Melting Point: 162-165 °C (lit.)
  • Boiling Point: 247.55°C (rough estimate)
  • Flash Point: 150 ºC
  • Refractive Index: 1.5100 (estimate)
  • Water Partition Coefficient: Soluble in hot water
  • PSA: 76.10000
  • LogP: 1.67350
  • Merck: 9360
  • Sensitiveness: Air & Light Sensitive
  • FEMA: 3319
  • Solubility: It is easily soluble in acetic acid, slightly soluble in hot water, and meets with air to obtain dithiosalicylic acid.

Thiosalicylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • FLUKA BRAND F CODES：9-23
  • RTECS：DH3325000
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38
  • TSCA：Yes
  • Storage Condition：Store at room temperature

Thiosalicylic acid Customs Data

  • HS CODE：29309070
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Thiosalicylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T104175-25g
Thiosalicylic acid
 147-93-3 99%
25g
 ¥67.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T104175-5g
Thiosalicylic acid
 147-93-3 99%
5g
 ¥29.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T104175-100g
Thiosalicylic acid
 147-93-3 99%
100g
 ¥148.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T104175-500g
Thiosalicylic acid
 147-93-3 99%
500g
 ¥665.90 2023-09-01
Ambeed
A104228-5g
2-Mercaptobenzoic acid
 147-93-3 98%
5g
 $11.0 2025-02-21
Ambeed
A104228-25g
2-Mercaptobenzoic acid
 147-93-3 98%
25g
 $28.0 2025-02-21
Ambeed
A104228-100g
2-Mercaptobenzoic acid
 147-93-3 98%
100g
 $86.0 2025-02-21
Ambeed
A104228-500g
2-Mercaptobenzoic acid
 147-93-3 98%
500g
 $302.0 2025-02-21
Apollo Scientific
OR3344-250g
2-Thiobenzoic acid
 147-93-3 98%
250g
 £355.00 2023-09-02
Apollo Scientific
OR3344-1Kg
2-Thiobenzoic acid
 147-93-3 98%
1kg
 £850.00 2023-09-02

Thiosalicylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:147-93-3)硫代水杨酸
Order Number:LE2468872;LE1439
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:147-93-3)Thiosalicylic acid
Order Number:A19452
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:08
Price ($):292.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:147-93-3)硫代水杨酸
LE2468872;LE1439
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:147-93-3)Thiosalicylic acid
A19452
Purity:99%
Quantity:1kg
Price ($):292.0
Email